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Compound of Interest

Compound Name: Sp-cGMPS

Cat. No.: B14759845 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper handling and

disposal of Guanosine-3',5'-cyclic monophosphorothioate, Sp-isomer (Sp-cGMPS). Adherence

to these procedures is critical for ensuring personnel safety and regulatory compliance within

research and drug development environments.

Understanding the Compound: Key Chemical Data
A thorough understanding of the chemical properties of Sp-cGMPS is the foundation of its safe

handling and disposal. The following table summarizes key identifiers for this compound.

Property Value

Chemical Name
Guanosine-3',5'-cyclic monophosphorothioate,

Sp-isomer

Common Abbreviation Sp-cGMPS

CAS Number 86562-10-9 (for the sodium salt)

Molecular Formula C₁₀H₁₁N₅NaO₆PS

Molecular Weight 383.25 g/mol
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Step-by-Step Disposal Protocol
The proper disposal of Sp-cGMPS, like all laboratory chemicals, requires a systematic

approach to minimize risk and ensure environmental protection. The following protocol outlines

the necessary steps. It is imperative to consult your institution's specific safety guidelines and

the official Safety Data Sheet (SDS) from the supplier for detailed instructions. In the absence

of a specific SDS, these general procedures for phosphorothioate compounds should be

followed.

1. Risk Assessment and Personal Protective Equipment (PPE):

Hazard Identification: Before handling Sp-cGMPS, a thorough risk assessment must be

conducted. While a specific, detailed SDS may not always be readily available, compounds

of this nature should be handled as potentially hazardous. The primary risks are associated

with inhalation, skin contact, and eye contact.

Required PPE: At a minimum, the following PPE must be worn when handling Sp-cGMPS
for disposal:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect from splashes.

Respiratory Protection: If there is a risk of aerosolization (e.g., handling fine powders), a

properly fitted respirator (e.g., N95 or higher) should be used in a well-ventilated area or a

fume hood.

2. Waste Segregation and Containerization:

Designated Waste Container: All Sp-cGMPS waste, including empty vials, contaminated

pipette tips, and gloves, must be collected in a designated, leak-proof, and clearly labeled

hazardous waste container.

Labeling: The waste container must be labeled with the following information:

"Hazardous Waste"
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"Sp-cGMPS (Guanosine-3',5'-cyclic monophosphorothioate, Sp-isomer)"

The primary hazards (e.g., "Irritant," "Handle with Caution").

Accumulation start date.

Incompatible Materials: Do not mix Sp-cGMPS waste with other incompatible chemical

waste streams. Phosphorothioates can be susceptible to degradation under acidic or

strongly oxidizing conditions.

3. Disposal of Unused or Expired Sp-cGMPS:

Solid Waste: Unused or expired solid Sp-cGMPS should be disposed of in its original

container, if possible, which is then placed inside the designated hazardous waste container.

Solutions: Aqueous solutions of Sp-cGMPS should not be disposed of down the drain. They

must be collected in a designated liquid hazardous waste container.

4. Decontamination of Work Surfaces and Equipment:

Cleaning Procedure: Any surfaces or non-disposable equipment that come into contact with

Sp-cGMPS should be decontaminated. Use a suitable laboratory detergent and water,

followed by a rinse with an appropriate solvent (e.g., 70% ethanol), if compatible with the

equipment.

Waste from Decontamination: All materials used for decontamination (e.g., paper towels,

wipes) must be disposed of in the designated Sp-cGMPS hazardous waste container.

5. Final Disposal:

Licensed Waste Hauler: The sealed and properly labeled hazardous waste container must

be collected and disposed of by a licensed hazardous waste management company. Follow

your institution's procedures for scheduling a waste pickup.

Documentation: Ensure all required waste disposal documentation is completed and

maintained in accordance with institutional and local regulations.
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Experimental Workflow for Disposal
The logical flow for the proper disposal of Sp-cGMPS is outlined in the diagram below. This

workflow ensures that all safety and regulatory steps are followed in the correct sequence.
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Caption: A workflow diagram illustrating the key steps for the proper disposal of Sp-cGMPS.
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Signaling Pathway Involvement
Sp-cGMPS is a potent activator of cGMP-dependent protein kinases (PKG), making it a

valuable tool in studying cGMP signaling pathways. Understanding its mechanism of action is

crucial for researchers. The diagram below illustrates the canonical nitric oxide

(NO)/cGMP/PKG signaling pathway where Sp-cGMPS can act as a cGMP analog.
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Caption: The NO/cGMP/PKG signaling pathway, showing the role of Sp-cGMPS as a cGMP

analog.
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To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for Sp-cGMPS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14759845#sp-cgmps-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b14759845#sp-cgmps-proper-disposal-procedures
https://www.benchchem.com/product/b14759845#sp-cgmps-proper-disposal-procedures
https://www.benchchem.com/product/b14759845#sp-cgmps-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14759845?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14759845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

